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Get Quote

Chemical Properties of 1-Nonen-3-ol

The following table summarizes the key physical and chemical properties of 1-Nonen-3-ol (CAS 21964-44-

3) that are most relevant for handling and preparing standard solutions.

Property
Value /
Description

Significance for Standard Solutions

Molecular
Formula

C₉H₁₈O [1] Confirms compound identity.

Molecular
Weight

142.24 g/mol [2]
[1]

Essential for calculating molar concentrations.

Physical State Clear, colorless
liquid [2]

Expected physical form of the neat substance.

Boiling Point 193.2°C - 194°C
[2] [1]

Indicates volatility; open handling at room temperature is
possible, but evaporation loss may occur over time.

Flash Point 69.5°C - 84°C
[2] [1]

Classified as a combustible liquid [2]. Keep away from heat,
sparks, and open flames.

Density 0.836 g/cm³ [2] Useful for volume-to-mass conversions.
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Property
Value /
Description

Significance for Standard Solutions

Vapor Pressure 0.124 mmHg at

25°C [2]

Quantifies volatility; suggests solutions should be kept in tightly

sealed containers to prevent evaporation and concentration
changes.

Atmospheric
Reactivity

Reacts with
Ozone (O₃) [3]

[4]

Rate constant with O₃: (1.89±0.20)×10⁻¹⁷ cm³/(molecule·sec) [3]
[4]. While primarily relevant for atmospheric chemistry, it

underscores that the compound can participate in oxidation
reactions.

General Guidance for Standard Solution Preparation

The search results do not provide explicit experimental protocols for 1-Nonen-3-ol solutions. The following

workflow and guidance are based on general analytical chemistry principles and the specific properties

identified above.
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Begin Preparation of
1-Nonen-3-ol Standard Solution

1. Plan & Calculate
- Determine target concentration

- Calculate mass/volume of neat compound
- Select appropriate solvent

2. Handle Neat Compound
- Work in a well-ventilated area (fume hood)
- Wear appropriate PPE (gloves, goggles)

- Use non-sparking tools
- Keep away from ignition sources

3. Weigh & Dilute Accurately
- Use a calibrated balance

- Use volatile-appropriate techniques
- Transfer to a volumetric flask

- Dilute to the mark with solvent

4. Store Correctly
- Use a tightly sealed container

- Store in a cool, well-ventilated place
- Protect from light

- Label with all details

5. Monitor Stability
- Check concentration regularly

- Discard if evaporation, precipitation,
or unexpected results occur
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Choosing a Solvent

The SDS indicates 1-Nonen-3-ol is a liquid at room temperature and its solubility in various solvents is not

specified [2]. You will need to determine a suitable solvent empirically. Common choices for such

compounds include methanol, ethanol, hexane, or acetonitrile. The choice depends on your analytical

method's requirements (e.g., HPLC-compatibility, UV transparency) and the chemical compatibility with 1-

Nonen-3-ol.

Critical Safety Precautions

Ventilation: Always handle the neat liquid in a well-ventilated place or fume hood to avoid

inhalation of vapors [2].
Ignition Sources: Due to its combustible nature and flash point above 69°C, keep the chemical
away from heat, sparks, and open flames [2].
Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-impermeable

gloves, and fire/flame-resistant clothing. Avoid contact with skin and eyes [2].

Frequently Asked Questions

Q: What is the best way to store 1-Nonen-3-ol standard solutions for long-term use? A: Store solutions

in tightly sealed containers (e.g., vials with PTFE-lined caps) to minimize evaporation and potential

reaction with atmospheric oxidants. The SDS recommends storing the neat compound in a "dry, cool and

well-ventilated place," which is good practice for solutions as well [2]. For maximum stability, refrigeration

may be beneficial, but ensure the solvent does not freeze and the container is sealed against moisture.

Q: Are there any known chemical incompatibilities I should be aware of? A: The search results do not

list specific incompatible materials [2]. However, as an unsaturated alcohol, it may be susceptible to strong

oxidizing agents. Its established reactivity with ozone suggests a general potential for oxidation reactions [3]

[4]. It is also advisable to store it apart from strong acids or bases until its stability in their presence is

known.

Q: The data shows a high boiling point. Do I need to worry about evaporation? A: Yes. Despite the high

boiling point, the vapor pressure at 25°C (0.124 mmHg) indicates that evaporation can still occur over time,
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especially from the surface of a solution [2]. This can lead to an increase in concentration. Using tightly

sealed containers is the most effective way to mitigate this.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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